Oxolan-2-ylmethyl 6-[(4-methylphenyl)carbamoyl]cyclohex-3-ene-1-carboxylate

• IUPAC Name: oxolan-2-ylmethyl 6-[(4-methylphenyl)carbamoyl]cyclohex-3-ene-1-carboxylate
• InChI: InChI=1S/C20H25NO4/c1-14-8-10-15(11-9-14)21-19(22)17-6-2-3-7-18(17)20(23)25-13-16-5-4-12-24-16/h2-3,8-11,16-18H,4-7,12-13H2,1H3,(H,21,22)
• InChI Key: ZYAUEGBUOVBDRH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2CC=CCC2C(=O)OCC3CCCO3
• Molecular Formula: C20H25NO4
• Molecular Weight: 343.4 g/mol

Description

Oxolan-2-ylmethyl 6-[(4-methylphenyl)carbamoyl]cyclohex-3-ene-1-carboxylate is a complex organic compound with potential applications in various fields of scientific research. This compound is characterized by its unique structure, which includes an oxolan-2-ylmethyl group and a 4-methylphenyl carbamoyl group attached to a cyclohex-3-ene-1-carboxylate backbone.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Oxolan-2-ylmethyl 6-[(4-methylphenyl)carbamoyl]cyclohex-3-ene-1-carboxylate typically involves multiple steps, including the formation of the oxolan-2-ylmethyl group and the attachment of the 4-methylphenyl carbamoyl group. Common synthetic routes may involve the use of reagents such as oxirane and 4-methylphenyl isocyanate under controlled conditions to achieve the desired product .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow reactors and automated synthesis platforms can be employed to streamline the production process .

Chemical Reactions Analysis

Types of Reactions

Oxolan-2-ylmethyl 6-[(4-methylphenyl)carbamoyl]cyclohex-3-ene-1-carboxylate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized